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Compound Name: 2,6-Dichlorophenylacetonitrile

Cat. No.: B146609

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dichlorophenylacetonitrile, also known as 2,6-Dichlorobenzyl cyanide, is a halogenated
aromatic nitrile with the chemical formula CsHsCIz2N.[1] It serves as a crucial intermediate in the
synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and
dyes.[1] The presence of two chlorine atoms at the 2 and 6 positions of the phenyl ring, along
with the nitrile functional group, imparts unique chemical and biological properties to the
molecule, making it a subject of interest in medicinal chemistry and material science.[1] This
technical guide provides an in-depth overview of the chemical properties, reactivity, and
handling of 2,6-Dichlorophenylacetonitrile.

Chemical Properties

2,6-Dichlorophenylacetonitrile is a white to nearly white crystalline powder.[1][2] Its key
physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula CsHsCIz2N [1103114]

Molecular Weight 186.03 g/mol [1103114]

CAS Number 3215-64-3 [11[21[3114]
White to light yellow crystalline

Appearance [1][2]
powder

Melting Point 73-78 °C [1][2]
2-(2,6-

IUPAC Name ) . [1][5]
dichlorophenyl)acetonitrile
2,6-Dichlorobenzyl cyanide,

Synonyms 2,6- [1][4]1[6]
Dichlorobenzeneacetonitrile
InChI=1S/C8H5CI2N/c9-7-2-1-

InChl [11[41[5]
3-8(10)6(7)4-5-11/h1-3H,4H2
AOEJUUCUKRUCEF-

InChl Key [1][4]15]
UHFFFAOYSA-N

SMILES C1=CC(=C(C(=C1r)ClhCC#N)CI  [1][5]

Chemical Reactivity

The reactivity of 2,6-Dichlorophenylacetonitrile is primarily influenced by the nitrile group and

the dichlorinated phenyl ring. The electron-withdrawing nature of the two chlorine atoms affects

the reactivity of the aromatic ring and the benzylic position.

Key Reactions:

« Oxidation: The nitrile group can be oxidized to produce 2,6-dichlorobenzaldehyde. Common

oxidizing agents for this transformation include potassium permanganate and chromium

trioxide.[1]
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e Reduction: The nitrile group can be reduced to form 2,6-dichlorobenzylamine. A common
reducing agent used for this reaction is lithium aluminum hydride.[1]

e Hydrolysis: Under acidic or basic conditions, the nitrile group can be hydrolyzed to form 2,6-
dichlorophenylacetic acid. This is a common and useful reaction for the synthesis of
derivatives.

e Nucleophilic Substitution: The compound can undergo nucleophilic substitution reactions,
leading to a variety of benzyl cyanide derivatives.[1] Common nucleophiles used in these
reactions include sodium methoxide and sodium ethoxide.[1]

Stability and Incompatibilities:

2,6-Dichlorophenylacetonitrile is a stable compound under normal conditions. However, it
should be kept away from strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[7] Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, nitrogen oxides, hydrogen cyanide, and
hydrogen chloride.[8]

Oxidation
(e.g.. KMnO4) 4 2,6-Dichlorobenzaldehyde

Reduction
(e.g., LIAIH4)

2,6-Dichlorobenzylamine

2,6-Dichlorophenylacetonitrile

Hydrolysis
(Acid/Base)

2,6-Dichlorophenylacetic acid

Nucleophilic
Substitution . .
ssllL r4 Derivatives
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Caption: Key chemical reactions of 2,6-Dichlorophenylacetonitrile.

Experimental Protocols
Synthesis of 2,6-Dichlorophenylacetonitrile

A common laboratory-scale synthesis involves the reaction of 2,6-dichlorobenzyl chloride with a
cyanide salt.

Materials:

2,6-Dichlorobenzyl chloride

Potassium cyanide

18-crown-6 (catalyst)

Ethanol

Water

Procedure:

¢ A solution of potassium cyanide (26 g, 400.00 mmol) and 18-crown-6 (0.05 g) in water (60
mL) is prepared in a 500 mL round-bottom flask.[2]

¢ An ethanol (300 mL) solution of 2,6-dichlorobenzyl chloride (40 g, 206.24 mmol) is added to
the potassium cyanide solution.[2]

e The reaction mixture is stirred under reflux conditions for 1 to 3 hours.[2] The progress of the
reaction is monitored by thin-layer chromatography.[2]

o After the reaction is complete, the mixture is concentrated to dryness using a rotary
evaporator.[2]

e The concentrated residue is washed with water (5 x 100 mL) to yield 2-(2,6-
dichlorophenyl)acetonitrile as a white solid.[2]
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Prepare KCN and 18-crown-6 solution in water

Add 2,6-dichlorobenzyl chloride solution in ethanol

Reflux for 1-3 hours (Monitor by TLC)

Concentrate to dryness

Wash with water

Obtain 2,6-Dichlorophenylacetonitrile

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,6-Dichlorophenylacetonitrile.
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Hydrolysis of 2,6-Dichlorophenylacetonitrile to 2,6-
Dichlorophenylacetic Acid

This protocol details the conversion of the nitrile to a carboxylic acid.
Materials:

e 2,6-Dichlorophenylacetonitrile

e Potassium hydroxide (KOH)

« Ethanol

o Water

» Concentrated Hydrochloric acid (HCI)

e Chloroform

e Magnesium sulfate (MgSOa)

Procedure:

In a round-bottom flask, a solution of 2,6-dichlorophenylacetonitrile (18.6 g, 100 mmol) in
ethanol (40 mL) and water (50 mL) is prepared.[9][10]

o Potassium hydroxide (30 g) is added to the mixture.[9][10]
e The mixture is heated to 80°C for 20 hours.[9][10]

o After cooling to room temperature, the reaction is quenched by the dropwise addition of
concentrated hydrochloric acid until the pH reaches 3.[9][10]

e The product is extracted with chloroform (5 x 50 mL).[10]

e The combined organic extracts are dried over magnesium sulfate, filtered, and the solvent is
evaporated to yield (2,6-dichloro-phenyl)-acetic acid.[10]
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Safety and Hazards

2,6-Dichlorophenylacetonitrile is classified as a toxic and hazardous substance. It is harmful
if swallowed, inhaled, or absorbed through the skin, and can cause skin and serious eye
irritation.

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated fume hood.[9]

Wear appropriate personal protective equipment, including safety goggles, chemical-
resistant gloves, and a lab coat.[7][9]

Avoid breathing dust.[7]

Wash hands thoroughly after handling.[7]

Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]
Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local regulations.[7]

Applications

Due to its versatile reactivity, 2,6-Dichlorophenylacetonitrile is a valuable building block in
several areas:

e Pharmaceuticals: It serves as a precursor for the synthesis of various pharmaceutical
compounds.[1]

o Agrochemicals: It is utilized in the production of herbicides and other agrochemicals.[1]

e Dyes: Itis used as an intermediate in the synthesis of dyes.[1]
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» Organic Synthesis: It is a key intermediate for synthesizing a range of organic molecules.[1]

» Biological Studies: The compound has been investigated for its biological activities, including
enzyme inhibition.[1]

Conclusion

2,6-Dichlorophenylacetonitrile is a compound of significant interest to the chemical and
pharmaceutical industries. Its distinct chemical properties and reactivity, stemming from the
dichlorinated phenyl ring and the nitrile group, allow for its use in the synthesis of a wide array
of valuable molecules. A thorough understanding of its properties, reactivity, and safe handling
procedures is essential for its effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146609#2-6-dichlorophenylacetonitrile-chemical-
properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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